Cas no 1197230-30-0 (1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride)

• Product Name: 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride
• CAS No: 1197230-30-0
• MF: C₁₀H₁₂Cl₃N₃
• MW: 280.581378936768
• CID: 3158646
• PubChem ID: 44630932
• Update Time: 2025-10-30

1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride
• 1-[(2-chlorophenyl)methyl]pyrazol-4-amine;dihydrochloride
• 1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride
• EN300-762874
• AKOS024302079
• XXB23030
• 1-(2-chloro-benzyl)-1h-pyrazol-4-ylamine, dihydrochloride
• 1-[(2-chlorophenyl)methyl]-1h-pyrazol-4-amine dihydrochloride
• 1197230-30-0
• 1-(2-Chlorobenzyl)-1H-pyrazol-4-aminedihydrochloride
• 1-(2-Chloro-benzyl)-1H-pyrazol-4-ylamine dihydrochloride
• 1-[(2-CHLOROPHENYL)METHYL]PYRAZOL-4-AMINE DIHYDROCHLORIDE

• MDL： MFCD04150300
• Inchi： 1S/C10H10ClN3.2ClH/c11-10-4-2-1-3-8(10)6-14-7-9(12)5-13-14;;/h1-5,7H,6,12H2;2*1H
• InChI Key： RSVJPACDRLIDOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C=N1)N.Cl.Cl

Computed Properties

• Exact Mass: 279.009680Da
• Monoisotopic Mass: 279.009680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride

Recent Advances in the Study of 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; Dihydrochloride (CAS: 1197230-30-0)

1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride (CAS: 1197230-30-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and chloro-benzyl substitution, has been explored for its potential therapeutic applications, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride has been optimized to achieve high yields and purity, which is critical for its application in preclinical and clinical studies. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of standardized batches for further investigation.

Pharmacological studies have revealed that 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride exhibits potent inhibitory activity against specific kinases, which are implicated in various disease pathways. For instance, recent findings suggest that the compound may target kinases involved in inflammatory responses and cancer progression. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and modulating immune responses, highlighting its potential as a multi-targeted therapeutic agent.

In addition to its kinase inhibitory properties, 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride has shown promise in the treatment of CNS disorders. Preliminary studies indicate that the compound can cross the blood-brain barrier and exert neuroprotective effects. This has sparked interest in its application for conditions such as Alzheimer's disease and Parkinson's disease, where kinase dysregulation plays a critical role in disease pathogenesis.

Despite these promising findings, challenges remain in the development of 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic profile and evaluating its safety in animal models to pave the way for clinical trials.

In conclusion, 1-(2-Chloro-benzyl)-1 H -pyrazol-4-ylamine; dihydrochloride represents a promising candidate for drug development, with potential applications in oncology and neurology. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.